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Compound of Interest

Compound Name: 3-Cyanopyridine-2-carboxamide

CAS No.: 23590-00-3

Cat. No.: B1626502

Get Quote

Executive Summary & Compound Profile
3-Cyanopyridine-2-carboxamide is a critical bifunctional intermediate often used in the

synthesis of fused heterocyclic systems (e.g., pyrido[2,3-d]pyrimidines, 1,8-naphthyridines) and

kinase inhibitors. Its dual functionality—an electrophilic nitrile at C3 and a

nucleophilic/electrophilic amide at C2—makes it versatile but chemically sensitive.

Key Challenges:

Hydrolytic Instability: The C3-nitrile is prone to hydrolysis under basic conditions to form 2,3-

pyridinedicarboxamide.

Regio-isomer Contamination: Synthesis from non-selective precursors (e.g., quinolinic

anhydride ring opening) often yields the regioisomer 2-cyanopyridine-3-carboxamide.

Solubility: The compound exhibits poor solubility in non-polar solvents, complicating standard

extraction protocols.
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Property Value Critical Note

CAS Number 23590-00-3
Verify against regioisomer

(CAS 23590-01-4).

Molecular Formula C₇H₅N₃O MW: 147.13 g/mol

Predicted Boiling Point ~369°C
Do not attempt distillation;

decomposition occurs.

Solubility Profile

High: DMSO, DMFMod:

MeOH, EtOH, Hot WaterLow:

DCM, Hexane

Recrystallization relies on

temperature-dependent

solubility in alcohols.

Troubleshooting Guide (Q&A)
Category A: Purity & Impurity Profiling[1]
Q1: My HPLC shows a persistent impurity at RRT ~0.9. What is it? A: This is likely the 2,3-

pyridinedicarboxamide (diamide).

Cause: This forms via hydrolysis of the C3-nitrile group, usually catalyzed by strong bases

(NaOH, KOH) or prolonged heating in aqueous media during the workup.

Solution: The diamide is significantly less soluble in ethanol than the target mono-cyano

compound. Perform a hot filtration in absolute ethanol; the diamide often remains

undissolved or precipitates first upon slight cooling.

Q2: The product is yellow/brown instead of off-white. How do I remove the color? A: Coloration

typically arises from oxidative polymerization of pyrrole-like byproducts or trace metal

complexes if metal catalysis was used in the precursor step.

Protocol: Dissolve the crude solid in a minimum volume of hot methanol/dichloromethane

(1:1). Add activated carbon (SX-Ultra type, 10 wt%), reflux for 15 minutes, and filter through

a Celite pad while hot. Do not use prolonged heating with charcoal in water, as this promotes

hydrolysis.

Q3: I suspect regio-isomer contamination (2-cyano-3-carboxamide). How do I separate them?

A: These isomers have distinct hydrogen bonding capabilities.
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Diagnostic: 1H NMR is definitive. The C2-amide proton signals for the target (3-cyano) are

typically more deshielded due to the inductive effect of the adjacent nitrile.

Separation: Flash chromatography is required. The 3-cyano isomer is generally less polar

than the 2-cyano isomer due to intramolecular hydrogen bonding between the amide NH and

the nitrile nitrogen. Use a gradient of DCM:MeOH (98:2 → 95:5).

Category B: Yield & Recovery
Q4: My recovery after recrystallization is <40%. Where is my product? A: You likely used too

much solvent or a solvent that is too polar (like pure water).

Correction: 3-Cyanopyridine-2-carboxamide has appreciable solubility in water. Switch to

an Ethanol/Water (9:1) system. Dissolve in boiling ethanol first, then add water dropwise only

until turbidity persists, then clear with a drop of ethanol. Cool slowly to 4°C.

Salvage: Evaporate the mother liquor to dryness and run a short silica plug (DCM/MeOH) to

recover the remaining material.

Experimental Protocols
Protocol A: Standard Recrystallization (Purity >95%)
Best for removing trace starting materials and inorganic salts.

Preparation: Place 10.0 g of crude solid in a 250 mL round-bottom flask.

Dissolution: Add Absolute Ethanol (80 mL). Heat to reflux (78°C).

Solvent Adjustment: If solids remain, add Water dropwise through the condenser. Do not

exceed 10 mL of water total. If distinct insoluble particles remain (likely diamide impurity),

perform a hot filtration immediately.

Crystallization: Remove from heat. Allow the flask to cool to room temperature undisturbed

(2 hours). Then, transfer to an ice bath (0-4°C) for 1 hour.

Isolation: Filter the white needles under vacuum. Wash the cake with cold Ethanol/Hexane

(1:1) (2 x 10 mL).
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Drying: Dry in a vacuum oven at 45°C for 6 hours.

Protocol B: Flash Column Chromatography (Difficult
Separations)
Required for removing regioisomers or hydrolysis byproducts.

Stationary Phase: Silica Gel 60 (230-400 mesh).

Loading: Dry load on Celite is recommended due to solubility issues in DCM.

Mobile Phase:

Solvent A: Dichloromethane (DCM)

Solvent B: Methanol (MeOH)

Gradient:

0–5 min: 100% DCM (Elutes non-polar impurities)

5–20 min: 0% → 5% MeOH in DCM (Target elutes ~3-4%)

20–30 min: 5% → 10% MeOH (Elutes diamide/acid impurities)

Visualizations & Logic Flows
Figure 1: Impurity Formation Pathways
Understanding the degradation mechanism is key to prevention.
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Caption: Chemical stability profile showing critical hydrolysis pathways. Basic conditions favor

the diamide; acidic/thermal conditions favor the acid and decarboxylation.

Figure 2: Purification Decision Tree
Select the correct method based on your crude purity profile.
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Caption: Strategic workflow for selecting the optimal purification method based on initial purity

and impurity type.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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